1-(Thiazol-2-yl)-4-(thiazole-4-carbonyl)piperazin-2-one

• IUPAC Name: 4-(1,3-thiazole-4-carbonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one
• InChI: InChI=1S/C11H10N4O2S2/c16-9-5-14(10(17)8-6-18-7-13-8)2-3-15(9)11-12-1-4-19-11/h1,4,6-7H,2-3,5H2
• InChI Key: MGGJTFVVVGTSOL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)CN1C(=O)C2=CSC=N2)C3=NC=CS3
• Molecular Formula: C11H10N4O2S2
• Molecular Weight: 294.4 g/mol

Description

1-(Thiazol-2-yl)-4-(thiazole-4-carbonyl)piperazin-2-one, also known as TZTP, is a chemical compound that has gained attention in the scientific community due to its potential application in various fields.

Scientific Research Applications

Synthesis and Biological Activities

Research has explored the synthesis of novel compounds containing piperazine and thiazole moieties, indicating a broad interest in their biological activities. For instance, the synthesis of 1,3,4-thiadiazole amide derivatives containing piperazine showed promising inhibitory effects against certain bacterial strains and antiviral activities (Xia, 2015). Similarly, compounds with a piperazinyl benzothiazole/benzoxazole structure coupled with 1,3,4-oxadiazole-2-thiol demonstrated significant cytotoxicity towards various cancer cell lines (Murty et al., 2013).

Antimicrobial and Anticancer Agents

Compounds featuring the piperazine nucleus and thiazole structures have been synthesized for their potential as antimicrobial and anticancer agents. For example, hybrid molecules containing penicillanic or cephalosporanic acid moieties investigated for their antimicrobial, antilipase, and antiurease activities (Başoğlu et al., 2013). Additionally, benzo[d]thiazol-2-yl(piperazin-1-yl)methanones have been identified as new anti-mycobacterial chemotypes, with several compounds exhibiting potent activity against Mycobacterium tuberculosis (Pancholia et al., 2016).

Anti-inflammatory and Analgesic Properties

The exploration of anti-inflammatory and analgesic properties has also been a focal point. A study on 1-(4-substituted)-2-(−4-(piperazine-1-yl) bis-thiazole-5-yl) 2-Methyl-4-Nitro-1H-imidazole-1-yl) ethanon compounds revealed promising in-vitro and in-vivo anti-inflammatory activities (Ahmed et al., 2017).

Antifungal and Solubility Studies

The compound class has been investigated for antifungal properties and solubility, which is critical for drug development. A novel antifungal compound was synthesized, and its solubility thermodynamics in biologically relevant solvents were studied, providing insights into its potential pharmaceutical applications (Volkova et al., 2020).